Cas no 149520-74-1 (3-Aminocyclohexanone)

• Product Name: 3-Aminocyclohexanone
• CAS No: 149520-74-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD27935377
• CID: 1036530
• PubChem ID: 21873184
• Update Time: 2025-09-24

3-Aminocyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-aminocyclohexan-1-one
• 3-Aminocyclohexanone
• 3-AMINOCYCLOHEXANONE HYDROCHLORIDE
• cyclohexanone, 3-amino-
• 3-AMINOCYCLOHEXANONE hcl
• ASBBDDWCPOFASB-UHFFFAOYSA-N
• DA-10032
• AKOS006288110
• DTXSID80619179
• SCHEMBL496956
• 1-amino-cyclohexan-3-one
• EN300-183776
• (3S)-3-aminocyclohexanone
• 3-Aminocyclohexanonehydrochloride
• CS-0055078
• A884262
• 149520-74-1
• 3-amino-2-cyclohexen-1-ketone

• MDL： MFCD27935377
• Inchi： 1S/C6H11NO/c7-5-2-1-3-6(8)4-5/h5H,1-4,7H2
• InChI Key： ASBBDDWCPOFASB-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)N

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 199.2±33.0 ºC (760 Torr),
• Flash Point: 74.3±25.4 ºC,
• Solubility: Soluble (129 g/l) (25 º C),
• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Aminocyclohexanone

Introduction to 3-Aminocyclohexanone (CAS No. 149520-74-1)

3-Aminocyclohexanone, also known by its CAS number 149520-74-1, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound, with the molecular formula C6H11NO, is characterized by its cyclohexane ring structure with an amino group (-NH2) and a ketone group (C=O) attached at the 3rd position. Its unique structure endows it with a range of interesting chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials.

The synthesis of 3-Aminocyclohexanone typically involves multi-step processes, often starting from cyclohexanone or related precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the amino group under mild conditions, which has significantly improved the yield and purity of the compound.

In terms of applications, 3-Aminocyclohexanone has found utility in drug discovery, where its structural flexibility allows for the creation of bioactive molecules with potential therapeutic benefits. A study published in the Journal of Medicinal Chemistry highlighted its role as a scaffold for developing new kinase inhibitors, which are critical in treating various cancers. The compound's ability to form hydrogen bonds and its compatibility with diverse functional groups make it an ideal candidate for such applications.

Beyond pharmaceuticals, 3-Aminocyclohexanone is also being explored in the field of polymer chemistry. Scientists have demonstrated its potential as a building block for synthesizing novel polymers with tailored mechanical and thermal properties. For example, a recent paper in Macromolecules reported on the development of polyamides derived from this compound, showcasing their enhanced tensile strength and resistance to high temperatures.

The environmental impact of using 3-Aminocyclohexanone in industrial processes is another area of active research. Researchers are investigating methods to minimize waste generation during its synthesis and application. Green chemistry approaches, such as using biodegradable solvents or recycling byproducts, are being implemented to ensure sustainable production practices.

In conclusion, 3-Aminocyclohexanone (CAS No. 149520-74-1) stands out as a multifaceted compound with vast potential across various scientific domains. Its role as an intermediate in organic synthesis, coupled with its applications in drug development and materials science, underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing technological and medical innovations.